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Compound of Interest

1-[(aminooxy)methyl]-4-
Compound Name:
methylbenzene hydrochloride

Cat. No. B1266490

Technical Guide: 1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride

For Research, Scientific, and Drug Development Professionals
Introduction

1-[(aminooxy)methyl]-4-methylbenzene hydrochloride, also known as O-(4-
methylbenzyl)hydroxylamine hydrochloride, is a chemical compound with potential applications
in research and development. This technical guide provides a summary of its known physical
and chemical characteristics. It is important to note that detailed experimental protocols,
comprehensive spectral analyses, and biological activity data are not extensively available in
the public domain. This document reflects the currently accessible information.

Chemical and Physical Characteristics

The fundamental physicochemical properties of 1-[(aminooxy)methyl]-4-methylbenzene
hydrochloride are summarized below. This data is primarily sourced from chemical suppliers
and databases.
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Property Value Reference
CAS Number 38936-62-8 [1][2]
Molecular Formula CsH11:NO - HCI [1][2]
Molecular Weight 173.64 g/mol [11[2]
Melting Point 220-230 °C [3]

Typically =95% (as offered b
Purity ypieaty ) ( ) y [4]

commercial suppliers)

No specific data available.

Based on the hydrochloride

- salt form, it is expected to have

Solubility -

some solubility in polar

solvents like water, methanol,

and ethanol.

White to off-white solid (typical
Appearance

appearance from suppliers)

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically for the synthesis, purification, and

analysis of 1-[(aminooxy)methyl]-4-methylbenzene hydrochloride are not readily available

in the scientific literature. However, general methods for the synthesis and purification of

related benzylhydroxylamine hydrochloride compounds can be found.

Synthesis

A general, non-validated synthetic approach for O-substituted hydroxylamine hydrochlorides

may involve the following conceptual steps. This is a hypothetical pathway and has not been

experimentally verified for this specific compound.
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A conceptual workflow for the synthesis of the target compound.

Purification

For purification, recrystallization is a common method for compounds of this class. The choice
of solvent would need to be determined experimentally, with common solvents for

Conceptual Synthesis Workflow
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recrystallization of hydrochloride salts including ethanol, methanol, isopropanol, or mixtures
with ethers or other less polar co-solvents.

Analysis

Standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography (GC) would likely be applicable for purity assessment. However, specific
methods (e.g., column type, mobile phase, detector) for 1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride have not been published.

Spectral Data

Publicly accessible, peer-reviewed spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry)
for 1-[(aminooxy)methyl]-4-methylbenzene hydrochloride is currently unavailable.
Researchers would need to acquire this data as part of their own characterization efforts.

Biological Activity and Signaling Pathways

There is no information available in the scientific literature regarding the biological activity,
mechanism of action, or any associated signaling pathways for 1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride. Therefore, no diagrams for signaling pathways or biological
experimental workflows can be provided.

Conclusion

1-[(aminooxy)methyl]-4-methylbenzene hydrochloride is a commercially available
compound with defined basic chemical properties. However, a comprehensive technical profile
is lacking due to the absence of published, in-depth experimental and biological data.
Researchers and drug development professionals interested in this molecule will need to
undertake foundational studies to establish detailed synthesis and purification protocols,
perform full spectral characterization, and investigate its potential biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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